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Compound of Interest

Compound Name: N-(2-Hydroxyethyl)nitramide

CAS No.: 74386-82-6

Cat. No.: B140304 Get Quote

Technical Application Note: Formulation and Characterization of N-(2-Hydroxyethyl)nitramide
as a Reactive Energetic Plasticizer

Executive Summary & Physicochemical Profile
N-(2-Hydroxyethyl)nitramide (also known as 2-Nitraminoethanol or 2-NAE) represents a

class of Reactive Energetic Plasticizers (REPs). Unlike inert plasticizers (e.g., DOA, IDP) that

migrate over time, or non-functional energetic plasticizers (e.g., BTTN, A-NENA), 2-NAE

possesses a terminal hydroxyl group. This functionality allows it to chemically bond into the

polymer matrix during the curing process, effectively preventing "sweating" or migration while

enhancing the energy density of the formulation.

This guide details the protocols for incorporating 2-NAE into polyurethane-based energetic

binders (e.g., HTPB, GAP) to tailor mechanical properties and specific impulse (

).

Table 1: Physicochemical Properties of N-(2-
Hydroxyethyl)nitramide
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Property Value Relevance

CAS Number 74386-82-6 Identification

Molecular Formula Stoichiometry calculations

Molar Mass 106.08 g/mol Curing equivalent weight calc.

Physical State Crystalline Solid
Requires melt-processing or

dissolution

Melting Point 54–56 °C
Low melting point aids

processing

Density ~1.45 g/cm³ (est.) Increases formulation density

Oxygen Balance -30.2%
Superior to HTPB binder

(-320%)

Functionality (

)
1.0 (Monofunctional)

Acts as a chain

terminator/pendant group

Safety, Handling, and Stability (Critical)
WARNING: N-(2-Hydroxyethyl)nitramide is an energetic material.[1][2] While less sensitive

than primary explosives, it contains the nitramine (

) functionality.

Acidity & Compatibility: The proton on the nitramine nitrogen is acidic (

).

Risk:[3][4] It can react with basic impurities or curing catalysts (e.g., amines), potentially

neutralizing catalysts or causing instability.

Protocol: Avoid direct contact with strong bases. Use neutral curing catalysts (e.g.,

DBTDL) rather than basic amines.

Thermal Stability: Onset of decomposition is typically >140°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b140304?utm_src=pdf-body
https://apps.dtic.mil/sti/tr/pdf/ADA377866.pdf
https://edoc.ub.uni-muenchen.de/19531/1/Hartdegen_Vera_Anna.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9695530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274293/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Process melt-cast formulations below 80°C to maintain a wide safety margin.

Application Protocol 1: Pre-Formulation Processing
Before introduction into a binder system, 2-NAE must be conditioned to ensure precise

stoichiometry during curing.

Step-by-Step Preparation:
Purity Verification (HPLC/NMR):

Ensure purity >98%. Impurities (e.g., unreacted ethanolamine) will alter the NCO:OH ratio.

Technique:

-NMR in DMSO-

. Look for the triplet at

3.6 ppm (methylene) and the acidic proton signal.

Moisture Removal (Lyophilization/Vacuum Drying):

Water competes with 2-NAE for isocyanate curing agents, leading to bubbling (

generation) and voids in the propellant grain.

Procedure:

Place 2-NAE in a vacuum oven at 40°C (below MP).

Apply vacuum (<5 mbar) for 12 hours.

Validate moisture content via Karl Fischer titration (Target: <0.05%

).

Application Protocol 2: Formulation and Curing
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This protocol describes the incorporation of 2-NAE into a Glycidyl Azide Polymer (GAP) or

HTPB binder system using Isophorone Diisocyanate (IPDI) as the curing agent.

Mechanism: 2-NAE acts as a monofunctional reactive modifier. It does not crosslink chains but

attaches to the polymer backbone, increasing free volume (plasticization) without being free to

migrate.

Stoichiometric Calculation:
The Total Equivalent Weight (

) for the curing agent is calculated as:

Target Ratio (

): Typically 1.1 to 1.2 to ensure complete consumption of hydroxyls.

Workflow Diagram (DOT): Formulation Logic
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Figure 1: Step-by-step formulation workflow for incorporating 2-NAE into energetic composites.

Detailed Procedure:
Binder-Plasticizer Premix:

Heat the liquid binder (e.g., GAP) to 60°C.

Add solid 2-NAE. Stir under vacuum for 30 mins until 2-NAE is fully dissolved/melted into

the binder phase.

Note: 2-NAE is miscible with polar binders (GAP, PolyNIMMO) but may require co-solvents

or higher temperatures for non-polar HTPB.

Solids Loading:
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Add solid oxidizers (AP, RDX) and metallic fuels (Al) incrementally.

Mix for 45 mins under vacuum to ensure wetting.

Curative Addition:

Cool mix to 50°C.

Add calculated IPDI and catalyst (e.g., Triphenylbismuth or DBTDL).

Critical: Mix for max 10 mins (pot life is short due to low steric hindrance of 2-NAE

hydroxyl).

Casting & Curing:

Cast into Teflon-coated molds.

Cure at 60°C for 5–7 days.

Performance Characterization Protocols
To validate the efficacy of 2-NAE as a reactive plasticizer, you must prove it has bonded to the

matrix and improved properties.

A. Migration Testing (The "Sweat" Test)
Objective: Confirm 2-NAE is chemically bound.

Sample Prep: Cut a 10g cube of cured propellant.

Aging: Place the sample in contact with a porous substrate (filter paper) under a 500g weight

at 60°C for 1 week.

Analysis: Weigh the sample before and after. Extract the filter paper with acetonitrile and

analyze via HPLC.

Success Criteria: <0.1% weight loss and no detectable 2-NAE peaks in HPLC (indicates

100% chemical incorporation).
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B. Thermal Mechanical Analysis (DMA)
Objective: Measure Glass Transition Temperature (

).

Expectation: 2-NAE should lower the

of the binder (plasticization effect) by increasing free volume, despite the chemical bonding.

Protocol:

Instrument: TA Instruments DMA 850 (or equivalent).

Mode: Tensile or Dual Cantilever.

Ramp: -100°C to +50°C at 3°C/min.

Frequency: 1 Hz.

C. Chemical Interaction Diagram (DOT)
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Figure 2: Chemical mechanism showing how 2-NAE competes for isocyanate groups to form

energetic pendant chains rather than crosslinks.
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Issue Probable Cause Corrective Action

Voids/Bubbles in Cured Grain
Moisture in 2-NAE reacting

with NCO.

Re-dry 2-NAE (Vacuum/40°C).

Check Karl Fischer.

Soft/Gummy Propellant Incorrect NCO:OH ratio.

Recalculate stoichiometry.

Ensure 2-NAE purity is

accounted for (lower MW

impurities consume more

NCO).

Short Pot Life
2-NAE is more reactive than

binder OH.

Use a less active catalyst or

add 2-NAE later in the mix

cycle.

Crystals on Surface
2-NAE did not react

(Saturation).

Increase curing temperature or

catalyst concentration to force

reaction completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b140304?utm_src=pdf-custom-synthesis
https://apps.dtic.mil/sti/tr/pdf/ADA377866.pdf
https://edoc.ub.uni-muenchen.de/19531/1/Hartdegen_Vera_Anna.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9695530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9695530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274293/
https://www.researchgate.net/publication/230264954_Terminal_Functionalized_Hydroxyl-Terminated_Polybutadiene_An_Energetic_Binder_for_Propellant
https://www.mdpi.com/2073-4360/10/5/516
https://patents.google.com/patent/US6425966B1/en
https://patents.google.com/patent/US6425966B1/en
https://www.benchchem.com/product/b140304#using-n-2-hydroxyethyl-nitramide-as-an-energetic-plasticizer
https://www.benchchem.com/product/b140304#using-n-2-hydroxyethyl-nitramide-as-an-energetic-plasticizer
https://www.benchchem.com/product/b140304#using-n-2-hydroxyethyl-nitramide-as-an-energetic-plasticizer
https://www.benchchem.com/product/b140304#using-n-2-hydroxyethyl-nitramide-as-an-energetic-plasticizer
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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